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Compound of Interest

Compound Name: Allyl p-tolyl ether

Cat. No.: B1266916 Get Quote

Technical Support Center: Allyl p-tolyl ether
This technical support center provides guidance on the safe handling and storage of Allyl p-
tolyl ether (CAS No: 23431-48-3) for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Allyl p-tolyl ether?

A1: Allyl p-tolyl ether is a combustible liquid.[1][2] The primary hazards include flammability

and potential for causing skin, eye, and respiratory system irritation upon exposure.[3] It is

important to handle the substance with care to avoid ignition and direct contact.

Q2: What personal protective equipment (PPE) should be worn when handling Allyl p-tolyl
ether?

A2: When handling Allyl p-tolyl ether, it is essential to wear appropriate personal protective

equipment. This includes protective gloves, protective clothing, and eye/face protection.[1][4] In

case of fire, use dry sand, dry chemical, or alcohol-resistant foam for extinction.[1]

Q3: What are the proper storage conditions for Allyl p-tolyl ether?

A3: Allyl p-tolyl ether should be stored in a tightly closed container in a dry, cool, and well-

ventilated place.[4][5] It is recommended to store it in a cool and dark place at a temperature
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below 15°C.[1] The substance is air-sensitive and should be stored under an inert gas.[1] Keep

it away from heat, sparks, open flames, and hot surfaces.[4][5][6]

Q4: What materials are incompatible with Allyl p-tolyl ether?

A4: Allyl p-tolyl ether is incompatible with strong oxidizing agents and strong acids.[6][7]

Contact with these materials should be avoided to prevent hazardous reactions.

Q5: What should I do in case of a spill?

A5: In the event of a spill, remove all sources of ignition.[4] Use non-sparking tools and

absorbent material to collect the spill.[4][8] Ensure the area is well-ventilated. Adhered or

collected material should be promptly disposed of in accordance with appropriate laws and

regulations.[4]

Q6: How should Allyl p-tolyl ether waste be disposed of?

A6: Dispose of contents and containers to an approved waste disposal plant.[1][5] Chemical

waste generators must determine whether a discarded chemical is classified as a hazardous

waste and consult local, regional, and national hazardous waste regulations for complete and

accurate classification.

Troubleshooting Guide
Problem: I notice a sweet, strong odor.

Possible Cause: There may be a leak from the container or a spill.

Solution: Immediately check the container for any damage or improper sealing. Ensure the

storage area is well-ventilated. If a spill is found, follow the spill response procedures

outlined in the FAQ.

Problem: The liquid appears discolored.

Possible Cause: The discoloration could indicate contamination or degradation of the

product, potentially due to improper storage conditions such as exposure to air or light.
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Solution: Do not use the product if you suspect it is contaminated or degraded. Dispose of it

according to proper waste disposal procedures. Review your storage procedures to ensure

they align with the recommended guidelines.

Quantitative Data Summary
Property Value

CAS Number 23431-48-3

Molecular Formula C₁₀H₁₂O

Molecular Weight 148.2 g/mol

Appearance Colorless to light yellow clear liquid

Boiling Point 239°C (lit.)

Flash Point 80°C

Specific Gravity 0.97 (20/20)

Storage Temperature Recommended <15°C

Experimental Protocols
Protocol 1: General Handling of Allyl p-tolyl ether

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a fume

hood.[4] Put on all required personal protective equipment, including safety goggles, lab

coat, and chemical-resistant gloves.

Dispensing: Use only non-sparking tools when dispensing the liquid to avoid ignition

sources.[4][5] Ground/bond the container and receiving equipment to prevent static

discharge.

Heating: If heating is required, use a well-controlled heating method such as a heating

mantle or water bath. Avoid open flames.[4]

Post-Handling: After handling, wash your hands and any exposed skin thoroughly. Clean any

contaminated surfaces.
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Protocol 2: Storage of Allyl p-tolyl ether

Container: Ensure the container is tightly closed and properly labeled.[4][5]

Location: Store the container in a designated cool, dry, and well-ventilated area away from

direct sunlight and heat sources.[1][4]

Incompatibilities: Ensure that the storage area is free from incompatible materials such as

strong oxidizing agents and strong acids.[6][7]

Inert Atmosphere: For long-term storage, it is recommended to store under an inert gas to

prevent degradation due to air sensitivity.[1]
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Caption: Logical workflow for the safe handling and storage of Allyl p-tolyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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